Cas no 3115-66-0 (Tetra-N-butylphosphoniumiodide)

Tetra-N-butylphosphonium iodide (TBPI) is a quaternary phosphonium salt with the chemical formula \([(C_4H_9)_4P]^+I^-\). It is commonly used as a phase-transfer catalyst (PTC) in organic synthesis due to its ability to facilitate reactions between immiscible phases. TBPI exhibits high thermal stability and solubility in both polar and nonpolar solvents, making it versatile for applications such as alkylation, polymerization, and nucleophilic substitution reactions. Its robust cationic structure enhances reaction efficiency, particularly in biphasic systems. Additionally, TBPI is valued for its relatively low toxicity compared to other phosphonium salts, contributing to safer handling in industrial and laboratory settings.
Tetra-N-butylphosphoniumiodide structure
3115-66-0 structure
Product Name:Tetra-N-butylphosphoniumiodide
CAS No:3115-66-0
MF:C16H36IP
MW:386.335278511047
MDL:MFCD00050246
CID:43829
PubChem ID:201022
Update Time:2025-08-04

Tetra-N-butylphosphoniumiodide Chemical and Physical Properties

Names and Identifiers

    • Tetra-n-butylphosphonium iodide
    • tetrabutylphosphanium,iodide
    • Phosphonium,tetrabutyl-,iodide
    • TetrabutylphosphoniuM iodide
    • tetrabutyl-phosphonium,iodide
    • Tetrabutyl-phosphonium,Jodid
    • SCHEMBL187956
    • DTXSID20953241
    • WLN: 4P4&4&4 &I
    • NSC 104836
    • 3115-66-0
    • tetrabutylphosphanium;iodide
    • AKOS015900996
    • tetrabutylphosphanium iodide
    • A820741
    • J-018263
    • AMY13826
    • CCIYPTIBRAUPLQ-UHFFFAOYSA-M
    • NSC-104836
    • MFCD00050246
    • FT-0634674
    • Phosphonium, tetrabutyl-, iodide
    • Tetra-n-butylphosphoniumiodide
    • NSC104836
    • DB-047978
    • Tetra-N-butylphosphoniumiodide
    • MDL: MFCD00050246
    • Inchi: 1S/C16H36P.HI/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
    • InChI Key: CCIYPTIBRAUPLQ-UHFFFAOYSA-M
    • SMILES: [I-].[P+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 386.16000
  • Monoisotopic Mass: 338.1738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 98-100℃
  • Water Partition Coefficient: Soluble in water.
  • PSA: 13.59000
  • LogP: 3.20840
  • Solubility: Not available
  • Sensitiveness: Hygroscopic

Tetra-N-butylphosphoniumiodide Security Information

Tetra-N-butylphosphoniumiodide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tetra-N-butylphosphoniumiodide Pricemore >>

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Tetra-N-butylphosphoniumiodide Related Literature

Additional information on Tetra-N-butylphosphoniumiodide

Introduction to Tetra-N-butylphosphonium iodide (CAS No: 3115-66-0)

Tetra-N-butylphosphonium iodide, with the chemical formula (C16H36P)I, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 3115-66-0, is widely recognized for its unique structural and functional properties, which make it a valuable tool in various applications, including drug delivery systems, biomolecular interactions, and material science. The compound's ability to form stable ionic complexes and its role as a phase-transfer catalyst have positioned it as a key player in modern synthetic chemistry and biopharmaceutical innovation.

The structure of Tetra-N-butylphosphonium iodide consists of a central phosphorus atom coordinated to four bulky butyl groups, creating a highly lipophilic cation. This cationic moiety is paired with the iodide anion, which contributes to the compound's solubility in both polar and nonpolar solvents. This dual solubility profile makes it particularly useful in environments where transitioning between aqueous and organic phases is necessary, such as in biphasic catalytic systems.

In recent years, Tetra-N-butylphosphonium iodide has been extensively studied for its applications in pharmaceutical research. One of the most compelling areas of investigation has been its use as a phase-transfer catalyst. Phase-transfer catalysis (PTC) is a technique that enables reactions to occur between two immiscible liquids by using a catalyst that can shuttle reactants between the phases. The quaternary ammonium salt nature of Tetra-N-butylphosphonium iodide allows it to effectively mediate reactions such as alkylation, acylation, and oxidation, significantly enhancing reaction rates and yields.

Moreover, the compound has shown promise in the development of drug delivery systems. Its ability to form stable complexes with various biomolecules has been leveraged to create novel formulations that improve bioavailability and targeted delivery of therapeutic agents. For instance, studies have demonstrated that Tetra-N-butylphosphonium iodide can be used to encapsulate hydrophobic drugs within micelles or liposomes, facilitating their transport across biological barriers. This approach has particular relevance in oncology, where efficient drug delivery to tumor sites is crucial for maximizing therapeutic efficacy.

Recent advancements in biomolecular interactions have also highlighted the importance of Tetra-N-butylphosphonium iodide. The compound's cationic nature allows it to interact with negatively charged biomolecules such as DNA and RNA, making it a valuable reagent in molecular biology experiments. For example, it has been used in techniques like gel electrophoresis and capillary electrophoresis to separate and analyze nucleic acids. Additionally, its role as a stabilizing agent in protein formulations has been explored, particularly in maintaining the structural integrity of labile proteins during storage and transport.

The synthetic applications of Tetra-N-butylphosphonium iodide are equally noteworthy. Its synthesis typically involves the reaction of phosphorus trichloride with n-butyl lithium followed by quaternization with an iodide source. This synthetic route highlights its versatility as a building block for more complex phosphonium derivatives. These derivatives exhibit diverse properties that can be tailored for specific applications, such as improved solubility or enhanced catalytic activity.

In the realm of material science, Tetra-N-butylphosphonium iodide has been investigated for its potential use in creating novel materials with unique electronic properties. Its ionic structure lends itself well to applications in electrolytes for batteries and fuel cells, where stable ionic conductivity is essential. Additionally, researchers have explored its use in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport across organic layers.

The future prospects of Tetra-N-butylphosphonium iodide are vast and multifaceted. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. Ongoing studies are focused on optimizing its properties for use in next-generation pharmaceuticals, advanced materials, and sustainable technologies. The compound's adaptability and efficacy make it a cornerstone in many cutting-edge research endeavors.

In conclusion,Tetra-N-butylphosphonium iodide (CAS No: 3115-66-0) stands as a testament to the ingenuity of modern chemical research. Its diverse applications span from catalysis and drug delivery to biomolecular interactions and material science, underscoring its importance as a versatile chemical entity. As scientists continue to explore its potential, we can expect even more innovative uses for this remarkable compound to emerge.

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